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Compound of Interest

Compound Name:
Ethyl

(ethoxymethylene)cyanoacetate

Cat. No.: B148315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl (ethoxymethylene)cyanoacetate (EMCA) is a versatile organic compound widely

utilized as a key intermediate in the synthesis of a diverse range of pharmaceutical and

agrochemical products. Its unique molecular architecture, featuring a cyano group, an ester,

and an ethoxymethylene group, provides a reactive scaffold for constructing complex molecular

frameworks, particularly heterocyclic systems. This guide provides an in-depth overview of its

structure, properties, synthesis, and applications.

Chemical Structure and Molecular Properties
Ethyl (ethoxymethylene)cyanoacetate is systematically named ethyl (E)-2-cyano-3-

ethoxyprop-2-enoate. Its structure is characterized by a central acrylic acid backbone with

cyano and ethoxy functional groups.

Table 1: Physicochemical Properties of Ethyl (ethoxymethylene)cyanoacetate
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Property Value Reference

Molecular Formula C₈H₁₁NO₃ [1][2][3][4][5]

Molecular Weight 169.18 g/mol [1][4][5]

CAS Number 94-05-3 [1][2][3]

Appearance
White to pale yellow crystalline

solid

Melting Point 49-51 °C

Boiling Point 190-191 °C at 30 mmHg

Solubility

Soluble in organic solvents like

ethanol and ether; limited

solubility in water.

[3]

IUPAC Name
ethyl (E)-2-cyano-3-

ethoxyprop-2-enoate
[2]

SMILES C(C(OCC)=O)(=COCC)C#N [3]

InChI Key
KTMGNAIGXYODKQ-

UHFFFAOYSA-N
[3][5]

Synthesis of Ethyl (ethoxymethylene)cyanoacetate
The most common method for the synthesis of Ethyl (ethoxymethylene)cyanoacetate
involves the reaction of ethyl cyanoacetate with triethyl orthoformate in the presence of acetic

anhydride.

Experimental Protocol:
A general procedure for the laboratory-scale synthesis is as follows:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a distillation

apparatus, combine ethyl cyanoacetate and an excess of triethyl orthoformate.

Reagent Addition: Add acetic anhydride to the mixture. Acetic anhydride acts as a

dehydrating agent, driving the reaction to completion.
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Heating: Heat the reaction mixture to a temperature of 150-160 °C for several hours.

Work-up: After the reaction is complete, cool the mixture to room temperature.

Purification: Remove the volatile components, including excess reagents and byproducts, by

distillation under reduced pressure. The desired product, Ethyl
(ethoxymethylene)cyanoacetate, is typically obtained as a solid upon cooling.

Synthesis Workflow:

Ethyl Cyanoacetate

Reaction Mixture
(150-160 °C)Triethyl Orthoformate

Acetic Anhydride

Distillation under
Reduced Pressure Ethyl (ethoxymethylene)cyanoacetate

Click to download full resolution via product page

Synthesis of Ethyl (ethoxymethylene)cyanoacetate.

Reactivity and Applications in Drug Development
Ethyl (ethoxymethylene)cyanoacetate is a valuable precursor in organic synthesis due to its

multiple reactive sites. It can act as both an electrophile and a nucleophile, participating in a

variety of chemical transformations.

Its primary application lies in the synthesis of heterocyclic compounds, which are core

structures in many pharmaceuticals. A notable application is in the synthesis of pyrazole and

pyrimidine derivatives. For instance, it is a key starting material in the production of Allopurinol,

a drug used to treat gout and high levels of uric acid in the body. It is also utilized in the

synthesis of anti-inflammatory agents.[1]
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The reactivity of the double bond, coupled with the cyano and ester groups, allows for

cyclization reactions with various dinucleophiles, such as hydrazines and amidines, to form

five- and six-membered heterocyclic rings.

Role as a Synthetic Intermediate:

Ethyl (ethoxymethylene)cyanoacetate

Cyclization Reactions
(e.g., with hydrazines, amidines)

Pyrazoles Pyrimidines Other Heterocycles

Allopurinol
(Anti-gout) Anti-inflammatory Agents

Click to download full resolution via product page

Role of EMCA as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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